Cas no 951-18-8 (2,4-Quinolinediamine,N2,N2,N4,N4-tetramethyl-)

2,4-Quinolinediamine,N2,N2,N4,N4-tetramethyl- structure
951-18-8 structure
Product Name:2,4-Quinolinediamine,N2,N2,N4,N4-tetramethyl-
CAS No:951-18-8
MF:C13H17N3
MW:215.294182538986
CID:814824
PubChem ID:331575
Update Time:2025-04-19

2,4-Quinolinediamine,N2,N2,N4,N4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Quinolinediamine,N2,N2,N4,N4-tetramethyl-
    • 2-N,2-N,4-N,4-N-tetramethylquinoline-2,4-diamine
    • NSC-325262
    • 2,4-bis(dimethylamino)quinoline
    • DTXSID90318040
    • N~2~,N~2~,N~4~,N~4~-Tetramethylquinoline-2,4-diamine
    • NSC325262
    • 951-18-8
    • Inchi: 1S/C13H17N3/c1-15(2)12-9-13(16(3)4)14-11-8-6-5-7-10(11)12/h5-9H,1-4H3
    • InChI Key: WDUIFGUZCXOYOD-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=C(N=C2C=CC=CC=12)N(C)C

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 19.4Ų
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